Cas no 1706444-80-5 (4-(4-Ethoxybenzoyl)quinoline)

4-(4-Ethoxybenzoyl)quinoline is a quinoline derivative featuring an ethoxybenzoyl substituent at the 4-position, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural motif is useful for developing compounds with potential biological activity, particularly in medicinal chemistry applications. The ethoxy group enhances solubility and modulates electronic properties, facilitating further functionalization. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its well-defined structure allows for precise incorporation into more complex molecular architectures, making it a preferred choice for researchers exploring novel heterocyclic frameworks. Suitable for controlled reactions, it offers consistent results in both academic and industrial settings.

4-(4-Ethoxybenzoyl)quinoline structure

Product Name:4-(4-Ethoxybenzoyl)quinoline

CAS No:1706444-80-5

MF:C₁₈H₁₅NO₂

MW:277.317204713821

CID:4703787

Update Time:2025-10-28

4-(4-Ethoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

- (4-Ethoxyphenyl)-quinolin-4-ylmethanone
- 4-(4-Ethoxybenzoyl)quinoline
- Inchi： 1S/C18H15NO2/c1-2-21-14-9-7-13(8-10-14)18(20)16-11-12-19-17-6-4-3-5-15(16)17/h3-12H,2H2,1H3
- InChI Key： OVGYBQWHGHLSBI-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=CC=1)C(C1C=CN=C2C=CC=CC=12)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 349
XLogP3: 2.6
Topological Polar Surface Area: 39.2

4-(4-Ethoxybenzoyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E092490-250mg	4-(4-Ethoxybenzoyl)quinoline	1706444-80-5		250mg	$ 440.00	2022-06-05
TRC	E092490-500mg	4-(4-Ethoxybenzoyl)quinoline	1706444-80-5		500mg	$ 735.00	2022-06-05

4-(4-Ethoxybenzoyl)quinoline Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
5. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625

Related Categories

Additional information on 4-(4-Ethoxybenzoyl)quinoline

Introduction to 4-(4-Ethoxybenzoyl)Quinoline (CAS No: 1706444-80-5)

The compound 4-(4-Ethoxybenzoyl)Quinoline (CAS No: 1706444-80-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound, often referred to as Quinoline derivative, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The synthesis of Quinoline derivatives has been a focal point in organic synthesis research. Recent studies have explored innovative methods to enhance the efficiency and selectivity of these syntheses, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the Quinoline skeleton, resulting in higher yields and reduced environmental impact.

The structural integrity of 4-(4-Ethoxybenzoyl)Quinoline lies in its aromaticity and conjugation, which contribute to its stability and reactivity. The presence of the ethoxy group at the para position of the benzoyl moiety introduces electronic effects that can modulate the compound's interaction with biological systems or other molecules. This makes it a promising candidate for drug discovery, particularly in anti-inflammatory and anticancer therapies.

In terms of applications, Quinoline derivatives have found utility in materials science as well. Recent advancements have highlighted their potential as precursors for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The ability of Quinoline-based compounds to coordinate with metal ions has opened new avenues for creating functional materials with tailored properties.

The study of Quinoline derivatives has also extended into computational chemistry, where molecular modeling techniques are employed to predict their electronic properties and reactivity. These insights are invaluable for designing new compounds with specific functionalities, thereby accelerating drug development and material innovation.

In conclusion, 4-(4-Ethoxybenzoyl)Quinoline represents a versatile compound with a wealth of potential applications across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.